Cas no 886932-87-2 (N-(4-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 886932-87-2
• MF: C₂₀H₁₈N₆OS
• MW: 390.461521625519
• CID: 5478627
• Update Time: 2025-07-10

N-(4-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-[(5-pyridin-2-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(4-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H18N6OS/c1-15-7-9-16(10-8-15)22-18(27)14-28-20-24-23-19(17-6-2-3-11-21-17)26(20)25-12-4-5-13-25/h2-13H,14H2,1H3,(H,22,27)
• InChI Key： JDFKVKAKAHYVDP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(N2C=CC=C2)C(C2=NC=CC=C2)=NN=1

Additional information on N-(4-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Introduction to N-(4-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 886932-87-2)

N-(4-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 886932-87-2, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(4-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is characterized by the presence of several key functional groups, including a phenyl ring substituted with a methyl group, a pyridine ring at the 2-position, and a pyrrole ring linked to a 1,2,4-triazole scaffold. The sulfanyl group at the 3-position of the triazole ring introduces additional reactivity and potential interactions with biological targets. This complex arrangement of heterocyclic rings and functional groups suggests that the compound may exhibit multiple modes of action, making it an intriguing subject for medicinal chemistry studies.

In recent years, there has been growing interest in the development of multifunctional compounds that can interact with multiple biological pathways simultaneously. The structural features of N-(4-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide align well with this trend. The presence of both pyridine and pyrrole rings provides opportunities for interactions with a wide range of biological targets, including enzymes and receptors. Furthermore, the sulfanyl group can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's binding affinity and selectivity.

The synthesis of N-(4-methylphenyl)-2-{5-(pyridin-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 5-(pyridin-2-yl)-4-(1H-pyrrol-l)yl]-l,l-dihydroxy-l,l,l-trimethyl-l,l,l-triazole. This intermediate is then functionalized with a sulfanyl group at the 3-position using appropriate reagents. Subsequent steps involve coupling with N-(< strong > 4-methylpheny l ) -acetylamide to form the final product. Each step must be carefully monitored to avoid side reactions and ensure the desired product is obtained.

The pharmacological evaluation of N-(< strong > 4-methylpheny l ) -2-{5-(pyridin - 2 - yl) - 4 -( l H - pyrrol - l - yl) - 4 H - l , 2 , 4 - tri az ol - 3 - ylsulfanyl}acetamide has been conducted in several preclinical studies. These studies have revealed promising activities in various disease models, including inflammation and pain management. The compound has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its interaction with receptors such as TRPV1 has been explored for its potential analgesic effects.

The structural complexity of N-(< strong > 4-methylpheny l ) -2-{5-(pyridin - 2 - yl) - 4 -( l H - pyrrol - l - yl) - 4 H - l , 2 , 4 - tri az ol - 3 - ylsulfanyl}acetamide also offers opportunities for further derivatization to optimize its pharmacological properties. By modifying specific functional groups or introducing additional substituents, it may be possible to enhance its potency, selectivity, and pharmacokinetic profile. Computational modeling techniques such as molecular docking have been employed to predict the binding interactions of this compound with various biological targets. These studies provide valuable insights into its mechanism of action and guide the design of more effective derivatives.

In conclusion, N-(< strong > 4-methylpheny l ) -2{5( py rid in _ 22 _ yl) _44( I H _ py rrol _ I _ yl) _44 H _ I ,22 ,44_ tri az ol _33_ ylsulfany l}acetamide (CAS No. < strong >886932_87_22) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation in drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an important role in the development of novel treatments for human health.